Cas no 1806913-58-5 (3-Cyano-6-(difluoromethyl)-2-iodo-4-methylpyridine)

• Product Name: 3-Cyano-6-(difluoromethyl)-2-iodo-4-methylpyridine
• CAS No: 1806913-58-5
• MF: C₈H₅F₂IN₂
• MW: 294.039980649948
• CID: 4807388
• Update Time: 2023-08-18

3-Cyano-6-(difluoromethyl)-2-iodo-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-6-(difluoromethyl)-2-iodo-4-methylpyridine

• Inchi： 1S/C8H5F2IN2/c1-4-2-6(7(9)10)13-8(11)5(4)3-12/h2,7H,1H3
• InChI Key： ZTBOVHOMBWTYSU-UHFFFAOYSA-N
• SMILES： IC1=C(C#N)C(C)=CC(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 225
• XLogP3: 2.3
• Topological Polar Surface Area: 36.7